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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-5-

methylpyridine

Cat. No.: B090738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-hydroxy-5-
methylpyridine, a key intermediate in various chemical syntheses. The document details its

chemical and physical properties, safety and handling guidelines, and its significant

applications in pharmaceuticals and agrochemicals.

Chemical Identity and Properties
3-Bromo-2-hydroxy-5-methylpyridine is a substituted pyridine derivative. Its unique structure,

featuring bromine and hydroxyl functional groups, makes it a versatile reagent in organic

synthesis.[1]

CAS Number: 17282-02-9[2][3]

A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₆H₆BrNO [3]

Molecular Weight 188.02 g/mol [3]

IUPAC Name
3-bromo-5-methyl-1H-pyridin-

2-one
[3]

Synonyms
3-Bromo-2-hydroxy-5-

methylpyridine
[3]

Appearance Powder to crystal, solid [2]

Boiling Point 324.0 ± 42.0 °C (Predicted) [2]

Density 1.622 ± 0.06 g/cm³ (Predicted) [2]

pKa 10.95 ± 0.10 (Predicted) [2]

Safety and Handling
3-Bromo-2-hydroxy-5-methylpyridine is classified as a hazardous substance and requires

careful handling in a laboratory setting.

Hazard Classifications:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)[3]

Serious Eye Damage (Category 1)[3]

Specific target organ toxicity — Single exposure (Respiratory tract irritation) (Category 3)[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]
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H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,

eye protection, and a dust mask, should be worn when handling this compound. Work should

be conducted in a well-ventilated area. Store in a dark, inert atmosphere at room temperature.

[2]

Applications in Research and Development
This compound is a valuable building block in several areas of chemical research and industry.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]

[4][5]

Agrochemicals: It is utilized in the formulation of agrochemicals, including herbicides and

fungicides.[1][4][5]

Material Science: Its chemical properties are explored for creating advanced materials like

polymers and coatings.[1][4]

Biochemical Research: It is used in studies related to enzyme inhibition and receptor

binding.[4][5]
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Caption: Applications of 3-Bromo-2-hydroxy-5-methylpyridine.

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Bromo-2-hydroxy-5-methylpyridine
are not readily available in the provided search results. However, a general synthetic route can

be inferred from related pyridine chemistry. A common method involves the diazotization of an

amino-substituted pyridine followed by hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b090738?utm_src=pdf-body-img
https://www.benchchem.com/product/b090738?utm_src=pdf-body
https://www.benchchem.com/product/b090738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthetic Workflow:

A plausible synthesis route starts from 2-amino-3-bromo-5-methylpyridine.

Diazotization: The starting amine is dissolved in an acidic aqueous solution (e.g., H₂SO₄)

and cooled to 0-5 °C. A solution of sodium nitrite (NaNO₂) is added dropwise to form the

diazonium salt.

Hydrolysis: The diazonium salt solution is then gently warmed, leading to the evolution of

nitrogen gas and the substitution of the diazonium group with a hydroxyl group, yielding the

desired 3-Bromo-2-hydroxy-5-methylpyridine.

Work-up and Purification: The reaction mixture is neutralized, and the product is extracted

with a suitable organic solvent. The crude product is then purified, typically by

recrystallization or column chromatography.
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Caption: Generalized synthetic workflow for 3-Bromo-2-hydroxy-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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